2-Chloro-N-(2-hydroxy-2-methylpropyl)-N-[(5-methylthiophen-2-yl)methyl]acetamide

• IUPAC Name: 2-chloro-N-(2-hydroxy-2-methylpropyl)-N-[(5-methylthiophen-2-yl)methyl]acetamide
• InChI: InChI=1S/C12H18ClNO2S/c1-9-4-5-10(17-9)7-14(11(15)6-13)8-12(2,3)16/h4-5,16H,6-8H2,1-3H3
• InChI Key: YEWJIOMAAJAHCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)CN(CC(C)(C)O)C(=O)CCl
• Molecular Formula: C12H18ClNO2S
• Molecular Weight: 275.80 g/mol

Description

2-Chloro-N-(2-hydroxy-2-methylpropyl)-N-[(5-methylthiophen-2-yl)methyl]acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential biological activity. In

Mechanism of Action

The mechanism of action of 2-Chloro-N-(2-hydroxy-2-methylpropyl)-N-[(5-methylthiophen-2-yl)methyl]acetamide is not fully understood. However, it is believed to work by binding to specific proteins or enzymes in the body and altering their activity. This can lead to changes in cellular processes and ultimately affect disease progression or other biological functions.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been shown to reduce inflammation in animal models of arthritis. Additionally, this compound has been shown to have neuroprotective effects in models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Chloro-N-(2-hydroxy-2-methylpropyl)-N-[(5-methylthiophen-2-yl)methyl]acetamide in lab experiments is its potential as a tool for studying protein-protein interactions. This compound can be used to probe the interactions between specific proteins and potentially identify new targets for drug development. However, one limitation of using this compound is its potential toxicity. Careful consideration must be taken when handling and using this compound in lab experiments.

Future Directions

There are several future directions for research on 2-Chloro-N-(2-hydroxy-2-methylpropyl)-N-[(5-methylthiophen-2-yl)methyl]acetamide. One direction is to further investigate its potential as a drug candidate for the treatment of various diseases. Another direction is to explore its use as a tool for studying protein-protein interactions and identifying new drug targets. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or toxicity concerns.

Synthesis Methods

The synthesis of 2-Chloro-N-(2-hydroxy-2-methylpropyl)-N-[(5-methylthiophen-2-yl)methyl]acetamide involves several steps. The starting materials include 5-methylthiophene-2-carboxylic acid and 2-chloro-N-(2-hydroxy-2-methylpropyl)acetamide. These two compounds are reacted together in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form the desired product.

Scientific Research Applications

2-Chloro-N-(2-hydroxy-2-methylpropyl)-N-[(5-methylthiophen-2-yl)methyl]acetamide has potential applications in scientific research. This compound has been studied for its potential as a drug candidate for the treatment of various diseases such as cancer, inflammation, and neurological disorders. It has also been investigated for its potential as a tool for studying protein-protein interactions and as a probe for imaging biological systems.